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Compound of Interest

Compound Name: Diphenyl sulfoxide

Cat. No.: B377121 Get Quote

CAS Number: 945-51-7 Molecular Weight: 202.27 g/mol [1]

This technical guide provides an in-depth overview of diphenyl sulfoxide, a versatile

organosulfur compound. It is intended for researchers, scientists, and professionals in drug

development who utilize this reagent in their work. This document covers its chemical and

physical properties, key applications in organic synthesis, detailed experimental protocols, and

safety information.

Core Chemical and Physical Properties
Diphenyl sulfoxide is a white to off-white crystalline powder at room temperature.[2] It is a

stable and effective compound used in organic synthesis and pharmaceutical research.[2] Its

key properties are summarized in the table below.
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Property Value References

CAS Number 945-51-7 [1][2][3][4][5]

Molecular Formula C₁₂H₁₀OS [2][3][5]

Molecular Weight 202.27 g/mol [1][2][4][6]

Appearance
White to off-white

powder/crystals
[2][4]

Melting Point 69 - 72 °C [2][4]

Boiling Point
198 °C at 10 mmHg; 206-208

°C at 13 mmHg
[2][4]

Synonyms

Phenyl sulfoxide,

Phenylsulfinylbenzene,

Benzene, 1,1'-sulfinylbis-

[1][2][3][5]

Applications in Research and Drug Development
Diphenyl sulfoxide is a valuable reagent in organic chemistry, primarily known for its role as

an oxidant and an activator in glycosylation reactions. Its applications are particularly relevant

in the synthesis of biologically active compounds and complex molecules.

Selective Oxidation: It is used as a reagent for the oxidation of sulfides to sulfoxides. This

transformation is crucial in the synthesis of various pharmaceuticals and agrochemicals.[5]

Dehydrative Glycosylation: In combination with triflic anhydride (Tf₂O), diphenyl sulfoxide
forms a powerful promoter system for glycosylation reactions. This method allows for the

direct coupling of 1-hydroxy glycosyl donors with a variety of acceptors, a key step in the

synthesis of oligosaccharides and glycoconjugates.

Chiral Auxiliary: In the field of asymmetric synthesis, diphenyl sulfoxide can be employed

as a chiral auxiliary, aiding in the production of enantiomerically pure compounds, which is a

critical aspect of drug development.[5]

Pharmaceutical Scaffolding: The diphenyl sulfide core, from which diphenyl sulfoxide is

derived, is a versatile scaffold in medicinal chemistry. By oxidizing the sulfur atom to a
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sulfoxide or sulfone, the electronic and steric properties of a molecule can be fine-tuned. This

has been utilized in developing drugs targeting the central nervous system, such as selective

serotonin transporter (SERT) inhibitors and 5-HT6 receptor antagonists.

While the related compound, dimethyl sulfoxide (DMSO), is known to interact with cellular

membranes and affect signaling pathways such as the TNF-α pathway, there is currently no

substantial evidence to suggest that diphenyl sulfoxide has a direct role in modulating such

biological signaling cascades. Its primary utility in a biological context is as a synthetic

intermediate in the creation of active pharmaceutical ingredients.

Key Experimental Protocols
This section provides detailed methodologies for common applications of diphenyl sulfoxide.

Synthesis of Diphenyl Sulfoxide via Oxidation of
Diphenyl Sulfide
This protocol describes a method for the synthesis of diphenyl sulfoxide from diphenyl sulfide

using hydrogen peroxide as the oxidant.

Materials:

Diphenyl sulfide

30% Hydrogen peroxide (H₂O₂)

Phosphotungstic acid (PTA) as a catalyst

Ethanol (95%)

Three-necked flask

Stirrer

Heating mantle or water bath

Procedure:
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Charge a 50 mL three-necked flask with diphenyl sulfide (0.5 mmol), the phosphotungstic

acid catalyst (50 mg), and 8 mL of 95% ethanol.

Stir the resulting solution at 30 °C.

Slowly add 30 wt% H₂O₂ (63 mg, 0.55 mmol) to the mixture.

Monitor the reaction's progress using Thin Layer Chromatography (TLC) with a mobile phase

of petroleum ether:ethyl acetate (7:3).

Upon completion of the reaction, separate the catalyst from the mixture by filtration.

Wash the filtered catalyst with 95% ethanol and dry it in a vacuum at room temperature for

potential reuse.

The filtrate containing the product can then be subjected to solvent evaporation and further

purification if necessary.

Dehydrative Glycosylation Using Diphenyl Sulfoxide and
Triflic Anhydride
This protocol outlines the general procedure for the glycosylation of an alcohol acceptor using

a 1-hydroxy glycosyl donor, activated by diphenyl sulfoxide and triflic anhydride.

Materials:

1-hydroxy glycosyl donor

Alcohol acceptor

Diphenyl sulfoxide (Ph₂SO)

Trifluoromethanesulfonic anhydride (Tf₂O)

2,4,6-tri-tert-butylpyrimidine (TTBP) as a hindered base

Anhydrous dichloromethane (DCM)
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Activated 4 Å powdered molecular sieves

Argon atmosphere setup

Low-temperature bath (-78 °C)

Procedure:

To a flask under a positive pressure of argon, add the 2-thiosialic acid donor (0.11 mmol),

diphenyl sulfoxide (0.32 mmol), TTBP (0.22 mmol), and activated 4 Å powdered molecular

sieves.

Add 2 mL of anhydrous dichloromethane and cool the mixture to -78 °C.

Stir the mixture at -78 °C for 30 minutes.

Add Tf₂O (0.12 mmol) to the reaction mixture.

After 10 minutes, add a solution of the acceptor alcohol (0.22 mmol) in 1 mL of anhydrous

dichloromethane.

Allow the reaction to proceed, monitoring its progress by TLC.

Upon completion, the reaction is typically quenched, diluted, and purified using standard

chromatographic techniques to isolate the glycosylated product.

Visualized Workflow and Mechanisms
The following diagrams illustrate the logical flow of key processes involving diphenyl
sulfoxide.
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Caption: Dehydrative glycosylation workflow using diphenyl sulfoxide.
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Caption: Oxidation of diphenyl sulfide to diphenyl sulfoxide.

Safety and Handling
Diphenyl sulfoxide should be handled with care in a laboratory setting. It is important to avoid

contact with skin and eyes and to not breathe the dust. Personal protective equipment,

including gloves and safety glasses, should be worn. Store the compound in a dry, cool, and

well-ventilated place with the container tightly closed. It is incompatible with strong oxidizing

agents.

Spectral Data
For structural confirmation and analysis, the following spectral data are relevant:
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¹H NMR and ¹³C NMR: Spectral data are available in various databases and literature.

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic peaks for the sulfoxide

group.

Mass Spectrometry: The mass spectrum can be used to confirm the molecular weight of the

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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